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molecular formula C7H2F4N2 B8723098 6-Fluoro-4-(trifluoromethyl)pyridine-2-carbonitrile CAS No. 1156542-26-5

6-Fluoro-4-(trifluoromethyl)pyridine-2-carbonitrile

Cat. No. B8723098
CAS RN: 1156542-26-5
M. Wt: 190.10 g/mol
InChI Key: ZRGDIUBTVLGVEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08318776B2

Procedure details

To 9 ml of dimethyl sulfoxide were added 0.9 g of 2-chloro-6-cyano-4-trifluoromethylpyridine, and 0.76 g of potassium fluoride, and the mixture was stirred at 120° C. for 2 hours and 30 minutes. Thereafter, the reaction solution was allowed to cool to room temperature, and poured into an aqueous saturated ammonium chloride solution, followed by extraction with tert-butyl=methyl=ether three times. The organic layers were combined, washed with an aqueous saturated sodium chloride solution, dried with anhydrous magnesium sulfate, and concentrated. The residue was subjected to silica gel column chromatography to obtain 0.7 g of 6-fluoro-4-trifluoromethylpyridine-2-carbonitrile.
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
2-chloro-6-cyano-4-trifluoromethylpyridine
Quantity
0.9 g
Type
reactant
Reaction Step Two
Name
potassium fluoride
Quantity
0.76 g
Type
reactant
Reaction Step Two
Name
dimethyl sulfoxide
Quantity
9 mL
Type
solvent
Reaction Step Two
Name
6-fluoro-4-trifluoromethylpyridine-2-carbonitrile

Identifiers

REACTION_CXSMILES
Cl[C:2]1[CH:7]=[C:6]([C:8]([F:11])([F:10])[F:9])[CH:5]=[C:4]([C:12]#[N:13])[N:3]=1.[F-:14].[K+].[Cl-].[NH4+]>CS(C)=O>[F:14][C:2]1[N:3]=[C:4]([C:12]#[N:13])[CH:5]=[C:6]([C:8]([F:11])([F:10])[F:9])[CH:7]=1 |f:1.2,3.4|

Inputs

Step One
Name
ammonium chloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Cl-].[NH4+]
Step Two
Name
2-chloro-6-cyano-4-trifluoromethylpyridine
Quantity
0.9 g
Type
reactant
Smiles
ClC1=NC(=CC(=C1)C(F)(F)F)C#N
Name
potassium fluoride
Quantity
0.76 g
Type
reactant
Smiles
[F-].[K+]
Name
dimethyl sulfoxide
Quantity
9 mL
Type
solvent
Smiles
CS(=O)C

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
120 °C
Stirring
Type
CUSTOM
Details
the mixture was stirred at 120° C. for 2 hours and 30 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
to cool to room temperature
EXTRACTION
Type
EXTRACTION
Details
followed by extraction with tert-butyl=methyl=ether three times
WASH
Type
WASH
Details
washed with an aqueous saturated sodium chloride solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried with anhydrous magnesium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 30 min
Name
6-fluoro-4-trifluoromethylpyridine-2-carbonitrile
Type
product
Smiles
FC1=CC(=CC(=N1)C#N)C(F)(F)F
Measurements
Type Value Analysis
AMOUNT: MASS 0.7 g
YIELD: CALCULATEDPERCENTYIELD 84.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.